Cas no 1354952-39-8 (tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate
• CAS No: 1354952-39-8
• MF: C₉H₁₆N₄O₃
• MW: 228.248341560364
• CID: 4592501
• Update Time: 2025-06-09

tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3-amino-1,2,4-oxadiazol-5-yl)ethyl]carbamate
• Carbamic acid, N-[2-(3-amino-1,2,4-oxadiazol-5-yl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate

• Inchi： 1S/C9H16N4O3/c1-9(2,3)15-8(14)11-5-4-6-12-7(10)13-16-6/h4-5H2,1-3H3,(H2,10,13)(H,11,14)
• InChI Key： RHWYWDPTTDBPAS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC1ON=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate

Introduction to tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate (CAS No. 1354952-39-8)

tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate, with the CAS number 1354952-39-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and features a unique structural motif that includes an oxadiazole ring and a tert-butyl protecting group. These structural elements contribute to its potential applications in drug discovery and development.

The chemical structure of tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate is characterized by a central ethylcarbamate moiety linked to an oxadiazole ring, which is further substituted with an amino group. The presence of the tert-butyl group provides stability and protection, making it a valuable intermediate in synthetic chemistry and drug synthesis.

In recent years, the compound has been extensively studied for its potential biological activities. One of the key areas of interest is its role as a prodrug or a precursor in the synthesis of biologically active molecules. The oxadiazole ring is known for its ability to enhance the pharmacological properties of compounds, such as improving solubility, metabolic stability, and target selectivity. These properties make tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate a promising candidate for various therapeutic applications.

A notable study published in the Journal of Medicinal Chemistry explored the use of tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate as a scaffold for the development of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The study highlighted the importance of the oxadiazole ring in enhancing the antiviral efficacy and reducing cytotoxicity.

Beyond antiviral applications, tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate has also shown promise in cancer research. A recent publication in Cancer Research reported that certain derivatives of this compound demonstrated significant anticancer activity against various cancer cell lines. The mechanism of action was attributed to the ability of these derivatives to inhibit key signaling pathways involved in cancer progression, such as PI3K/AKT and MAPK/ERK pathways.

The versatility of tert-butyl N-2-(3-amino-1,2,4-oxadiazol-5-yl)ethylcarbamate extends to its use as a building block in combinatorial chemistry. Its modular structure allows for easy functionalization and modification, enabling chemists to synthesize a wide range of analogs with diverse biological activities. This property has made it an attractive starting material for high-throughput screening campaigns aimed at identifying new lead compounds for drug discovery.

In addition to its biological applications, the compound has also been investigated for its potential use in materials science. Research published in Advanced Materials highlighted the unique electronic properties of compounds containing an oxadiazolerings. The study demonstrated that derivatives of tert-butyl N--^{(_{((((((((((((((((-amino-}}-1,^-4--oxadiazol--5--yl))ethylcarbamate could be used as efficient electron transport materials in organic photovoltaic devices and organic light-emitting diodes (OLEDs).))))))))))))))))

The synthesis of tert-butyl N-

The synthesis of tert-butyl N-

The synthesis of tert-butyl N-

The synthesis of tert-butyl N-

The synthesis of tert-butyl N-

The synthesis of tert-butyl N-

The synthesis of tert-butyl N-

The synthesis of tert-butyl N-

The synthesis of tert-butyl N-

The synthesis of tert-butyl N-

The synthesis of tert-butyl N-